N-phenyl-2-(3-phenyl-1-adamantyl)acetamide

• IUPAC Name: N-phenyl-2-(3-phenyl-1-adamantyl)acetamide
• InChI: InChI=1S/C24H27NO/c26-22(25-21-9-5-2-6-10-21)16-23-12-18-11-19(13-23)15-24(14-18,17-23)20-7-3-1-4-8-20/h1-10,18-19H,11-17H2,(H,25,26)
• InChI Key: OYJKKFPHGIIPIE-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC3(CC1CC(C2)(C3)C4=CC=CC=C4)CC(=O)NC5=CC=CC=C5
• Molecular Formula: C24H27NO
• Molecular Weight: 345.5 g/mol

Description

N-phenyl-2-(3-phenyl-1-adamantyl)acetamide, also known as APAAN, is a synthetic compound that has been used as a precursor in the production of amphetamine-type stimulants. APAAN has gained attention in recent years due to its increasing prevalence in the illicit drug market and its potential health risks.

Scientific Research Applications

N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has been used as a precursor in the production of amphetamine-type stimulants, which have been linked to various health risks. However, N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has also been studied for its potential medicinal properties. Research has shown that N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has anti-inflammatory and anti-tumor effects, making it a potential candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of N-phenyl-2-(3-phenyl-1-adamantyl)acetamide is not fully understood. However, it is believed that N-phenyl-2-(3-phenyl-1-adamantyl)acetamide acts as a prodrug, meaning that it is converted into an active form in the body. This active form is thought to inhibit the activity of certain enzymes that play a role in inflammation and tumor growth.
Biochemical and Physiological Effects:
Research has shown that N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has anti-inflammatory and anti-tumor effects. It has been found to inhibit the activity of certain enzymes that play a role in inflammation and tumor growth. N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has also been shown to have neurotoxic effects, which may be linked to its use as a precursor in the production of amphetamine-type stimulants.

Advantages and Limitations for Lab Experiments

N-phenyl-2-(3-phenyl-1-adamantyl)acetamide has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. However, N-phenyl-2-(3-phenyl-1-adamantyl)acetamide also has several limitations. It is a toxic substance and must be handled with care. Additionally, its use as a precursor in the production of amphetamine-type stimulants may limit its availability for research purposes.

Future Directions

There are several areas of future research that could be pursued in relation to N-phenyl-2-(3-phenyl-1-adamantyl)acetamide. One area of interest is the development of new drugs based on the anti-inflammatory and anti-tumor properties of N-phenyl-2-(3-phenyl-1-adamantyl)acetamide. Another area of interest is the investigation of the neurotoxic effects of N-phenyl-2-(3-phenyl-1-adamantyl)acetamide and its potential link to the production of amphetamine-type stimulants. Additionally, research could be conducted to determine the long-term health effects of exposure to N-phenyl-2-(3-phenyl-1-adamantyl)acetamide.